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1-Acetyl-2-(5-bromo-2-methoxyphenyl)-1,2-dihydropyrrolo[1,2-a]quinoline-3,3(3aH)-dicarbonitrile 1-Acetyl-2-(5-bromo-2-methoxyphenyl)-1,2-dihydropyrrolo[1,2-a]quinoline-3,3(3aH)-dicarbonitrile
Brand Name: Vulcanchem
CAS No.: 957296-90-1
VCID: VC0433237
InChI: InChI=1S/C23H18BrN3O2/c1-14(28)22-21(17-11-16(24)8-9-19(17)29-2)23(12-25,13-26)20-10-7-15-5-3-4-6-18(15)27(20)22/h3-11,20-22H,1-2H3/t20-,21-,22-/m1/s1
SMILES: CC(=O)C1C(C(C2N1C3=CC=CC=C3C=C2)(C#N)C#N)C4=C(C=CC(=C4)Br)OC
Molecular Formula: C23H18BrN3O2
Molecular Weight: 448.3g/mol

1-Acetyl-2-(5-bromo-2-methoxyphenyl)-1,2-dihydropyrrolo[1,2-a]quinoline-3,3(3aH)-dicarbonitrile

CAS No.: 957296-90-1

Main Products

VCID: VC0433237

Molecular Formula: C23H18BrN3O2

Molecular Weight: 448.3g/mol

1-Acetyl-2-(5-bromo-2-methoxyphenyl)-1,2-dihydropyrrolo[1,2-a]quinoline-3,3(3aH)-dicarbonitrile - 957296-90-1

CAS No. 957296-90-1
Product Name 1-Acetyl-2-(5-bromo-2-methoxyphenyl)-1,2-dihydropyrrolo[1,2-a]quinoline-3,3(3aH)-dicarbonitrile
Molecular Formula C23H18BrN3O2
Molecular Weight 448.3g/mol
IUPAC Name (1S,2R,3aR)-1-acetyl-2-(5-bromo-2-methoxyphenyl)-2,3a-dihydro-1H-pyrrolo[1,2-a]quinoline-3,3-dicarbonitrile
Standard InChI InChI=1S/C23H18BrN3O2/c1-14(28)22-21(17-11-16(24)8-9-19(17)29-2)23(12-25,13-26)20-10-7-15-5-3-4-6-18(15)27(20)22/h3-11,20-22H,1-2H3/t20-,21-,22-/m1/s1
Standard InChIKey VUSNCTCZOOUHEM-YPAWHYETSA-N
Isomeric SMILES CC(=O)[C@@H]1[C@H](C([C@@H]2N1C3=CC=CC=C3C=C2)(C#N)C#N)C4=C(C=CC(=C4)Br)OC
SMILES CC(=O)C1C(C(C2N1C3=CC=CC=C3C=C2)(C#N)C#N)C4=C(C=CC(=C4)Br)OC
Canonical SMILES CC(=O)C1C(C(C2N1C3=CC=CC=C3C=C2)(C#N)C#N)C4=C(C=CC(=C4)Br)OC
PubChem Compound 6552428
Last Modified Nov 12 2021
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